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Compound of Interest

Compound Name: 3-(Hydroxymethyl)cyclopentanol

Cat. No.: B1162685

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 3-(Hydroxymethyl)cyclopentanol. The information is curated for professionals in
research and development who require precise data for experimental design, synthesis, and
formulation. This document summarizes key quantitative data, outlines a general experimental
protocol for the determination of a key physical property, and provides a logical workflow for
this process.

Chemical Identity and Structure

3-(Hydroxymethyl)cyclopentanol is a diol featuring a cyclopentane ring substituted with both
a primary and a secondary alcohol group.[1][2] This dual functionality makes it a versatile
intermediate in organic synthesis.[1][2] Its structure allows for various chemical
transformations, including esterification, etherification, and oxidation, making it a valuable
building block for more complex molecules, such as carbocyclic nucleosides with potential
antiviral and anticancer applications.[1][2]

e |[UPAC Name: 3-(hydroxymethyl)cyclopentan-1-ol
e Molecular Formula: CeH1202[1][3][4]

e CAS Number: 1007125-14-5 (for the (1S,3S)-stereoisomer)[1][3][5]
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Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 3-

(Hydroxymethyl)cyclopentanol. These values are essential for predicting its behavior in

various solvents and under different experimental conditions.

Property Value Source
Molecular Weight 116.16 g/mol [11121[3]
Density 1.1 +£0.1 g/lcm3 [2][5]
Boiling Point 246.5 £ 8.0 °C at 760 mmHg [2][5]
Flash Point 120.6 + 13.0 °C [2][5]

Physical Description

Oil

[6]

Vapour Pressure

0.0 £ 1.1 mmHg at 25°C

[5]

Index of Refraction 1.504 [5]
LogP (octanol-water partition
o -0.45 [5]

coefficient)
Hydrogen Bond Donor Count 2 [5]
Hydrogen Bond Acceptor

ydrog p ’ [5]
Count

Soluble in water, Chloroform,

Solubility Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[5][6]

Experimental Protocols: Determination of Boiling

Point

While specific experimental documentation for the determination of the boiling point of 3-

(Hydroxymethyl)cyclopentanol is not readily available in the cited literature, a standard

methodology for such a determination would follow the principles of distillation under controlled

atmospheric pressure. Below is a generalized protocol.
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Objective: To determine the boiling point of 3-(Hydroxymethyl)cyclopentanol at atmospheric
pressure.

Apparatus:

e Round-bottom flask

« Distillation head with a thermometer adapter
e Condenser

e Receiving flask

o Calibrated thermometer

e Heating mantle

 Boiling chips

Procedure:

e Preparation: A sample of 3-(Hydroxymethyl)cyclopentanol is placed in the round-bottom
flask, and boiling chips are added to ensure smooth boiling.

o Apparatus Assembly: The distillation apparatus is assembled. The thermometer is positioned
so that the top of the bulb is level with the side arm of the distillation head leading to the
condenser.

e Heating: The flask is gently heated. The temperature is monitored as the liquid begins to boil
and the vapor rises.

o Equilibrium: The temperature is recorded when it stabilizes, which occurs when the vapor is
in equilibrium with the boiling liquid. This stable temperature is the boiling point.

o Pressure Correction: The atmospheric pressure is recorded, and if it deviates from standard
pressure (760 mmHg), a correction is applied to the observed boiling point.

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the determination of the boiling point
of a liquid sample such as 3-(Hydroxymethyl)cyclopentanol.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1162685?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

